Cas no 2225136-21-8 (ethyl 4,4-difluoro-5-oxocycloheptane-1-carboxylate)

• Product Name: ethyl 4,4-difluoro-5-oxocycloheptane-1-carboxylate
• CAS No: 2225136-21-8
• MF: C₁₀H₁₄F₂O₃
• MW: 220.213170528412
• CID: 5264006
• PubChem ID: 137963812
• Update Time: 2025-09-27

ethyl 4,4-difluoro-5-oxocycloheptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,4-difluoro-5-oxocycloheptane-1-carboxylate

• Inchi： 1S/C10H14F2O3/c1-2-15-9(14)7-3-4-8(13)10(11,12)6-5-7/h7H,2-6H2,1H3
• InChI Key： SXXYDJREABSKJV-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)CCC(=O)C(F)(F)CC1

Additional information on ethyl 4,4-difluoro-5-oxocycloheptane-1-carboxylate

Ethyl 4,4-Difluoro-5-Oxocycloheptane-1-Carboxylate (CAS 2225136-21-8): A Versatile Fluorinated Building Block in Organic Synthesis

Ethyl 4,4-difluoro-5-oxocycloheptane-1-carboxylate (CAS 2225136-21-8) is a fluorinated cyclic ketone ester that has gained significant attention in modern organic chemistry due to its unique structural features and synthetic utility. This compound, with its seven-membered ring containing both difluoro and carbonyl functionalities, serves as a valuable intermediate in the preparation of various biologically active molecules and functional materials.

The growing interest in fluorinated organic compounds has positioned ethyl 4,4-difluoro-5-oxocycloheptane-1-carboxylate as a compound of particular importance. Researchers frequently search for information about fluorinated cycloheptane derivatives and their applications in medicinal chemistry, reflecting the current trend in drug discovery towards more metabolically stable compounds. The presence of fluorine atoms in this molecule significantly alters its physicochemical properties, making it an attractive target for pharmaceutical research and material science applications.

From a synthetic perspective, ethyl 4,4-difluoro-5-oxocycloheptane-1-carboxylate offers multiple reactive sites for chemical transformations. The ester group can undergo hydrolysis, reduction, or aminolysis, while the ketone functionality is amenable to nucleophilic additions or condensation reactions. The difluoromethylene group (CF2) provides both steric and electronic effects that can influence the course of subsequent reactions, making this compound particularly valuable for structure-activity relationship studies in drug design.

Recent literature searches indicate growing interest in seven-membered ring fluorinated compounds, with many researchers investigating their potential as building blocks for novel therapeutics. The combination of ring strain and fluorine substitution in ethyl 4,4-difluoro-5-oxocycloheptane-1-carboxylate creates unique electronic properties that can be exploited in the development of new materials with specific optical or electronic characteristics. This aligns with current research trends in materials science focusing on fluorinated organic semiconductors.

The synthesis of ethyl 4,4-difluoro-5-oxocycloheptane-1-carboxylate typically involves the fluorination of appropriate cycloheptane precursors followed by esterification. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's increasing focus on sustainable synthesis methods. Analytical characterization of this compound typically includes NMR spectroscopy (particularly 19F NMR), mass spectrometry, and X-ray crystallography when single crystals can be obtained.

In pharmaceutical applications, the 4,4-difluorocycloheptane moiety present in this compound has shown potential as a bioisostere for various aromatic and aliphatic systems. Medicinal chemists frequently search for information about fluorine in drug design, as the introduction of fluorine atoms can dramatically improve metabolic stability, membrane permeability, and target binding affinity. The specific geometry of this seven-membered ring system may offer advantages in overcoming drug resistance mechanisms observed with smaller ring systems.

From a commercial perspective, ethyl 4,4-difluoro-5-oxocycloheptane-1-carboxylate is becoming increasingly available from specialty chemical suppliers, reflecting growing demand from both academic and industrial researchers. The compound's stability under standard storage conditions and relative ease of handling contribute to its practicality as a synthetic intermediate. Current market trends show particular interest from companies developing novel antiviral and anticancer agents where fluorinated scaffolds have demonstrated significant potential.

Environmental and safety considerations for ethyl 4,4-difluoro-5-oxocycloheptane-1-carboxylate are generally favorable compared to many other fluorinated compounds. The ester functionality allows for potential biodegradation pathways, addressing concerns about environmental persistence sometimes associated with perfluorinated compounds. This aspect is particularly important given increasing regulatory scrutiny of fluorinated organic compounds in many jurisdictions.

Future research directions for ethyl 4,4-difluoro-5-oxocycloheptane-1-carboxylate and related compounds may focus on their application in asymmetric synthesis, development of novel catalysts for their preparation, and exploration of their potential in materials science applications such as liquid crystals or organic electronics. The compound's unique combination of structural features ensures it will remain an important tool in the synthetic chemist's arsenal for years to come.

In conclusion, ethyl 4,4-difluoro-5-oxocycloheptane-1-carboxylate (CAS 2225136-21-8) represents an important class of fluorinated building blocks with wide-ranging applications in pharmaceutical research and materials science. Its growing prominence in chemical literature and commercial availability underscore its value as a versatile intermediate for the preparation of complex, fluorinated organic molecules with potential biological activity or unique material properties.